Cas no 16755-66-1 (2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1))
16755-66-1 structure
Product Name:2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
CAS No:16755-66-1
MF:C20H17ClN4
MW:348.82878279686
CID:121871
PubChem ID:44630097
Update Time:2025-04-18
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1)
- 2,3-Diphenyl-5-(p-tolyl)tetrazolium chloride
- Diphenyltolyltetrazoliumchloride
- SCHEMBL918245
- FT-0709098
- 16755-66-1
- 2,3-diphenyl-5-p-tolyl-2H-tetrazol-3-ium chloride
- 5-(4-methylphenyl)-2,3-diphenyltetrazol-2-ium;chloride
- 2,3-DIPHENYL-5-(P-TOLYL)TETRAZOLIUM CHLORIDE 90+%
-
- Inchi: 1S/C20H17N4.ClH/c1-16-12-14-17(15-13-16)20-21-23(18-8-4-2-5-9-18)24(22-20)19-10-6-3-7-11-19;/h2-15H,1H3;1H/q+1;/p-1
- InChI Key: NDDCBBNKHVXRSP-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C2C=CC=CC=2)=NC(C2C=CC(C)=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 348.11400
- Monoisotopic Mass: 348.114
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.6A^2
Experimental Properties
- PSA: 34.59000
- LogP: 0.52340
2H-Tetrazolium,5-(4-methylphenyl)-2,3-diphenyl-, chloride, hydrate (1:1:1) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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